Cas no 52673-85-5 (3-amino-4-chloro-1-benzothiophene-2-carbonitrile)

• Product Name: 3-amino-4-chloro-1-benzothiophene-2-carbonitrile
• CAS No: 52673-85-5
• MF: C₉H₅ClN₂S
• MW: 208.667399168015
• CID: 1578407
• Update Time: 2024-08-24

3-amino-4-chloro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-chloro-1-benzothiophene-2-carbonitrile
• 3-Amino-4-chlor-1-benzothiophen-2-carbonitril
• LogP
• 3-Amino-4-chlor-1-benzothiophen-2-carbonitril; LogP
• Benzo[b]thiophene-2-carbonitrile, 3-amino-4-chloro-

• Inchi： 1S/C9H5ClN2S/c10-5-2-1-3-6-8(5)9(12)7(4-11)13-6/h1-3H,12H2
• InChI Key： FCDHTEBJSSTCEX-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Cl)=C1C(N)=C(C#N)S2

Computed Properties

• Exact Mass: 207.98635

Experimental Properties

• Density: 1.5
• Melting Point: 178-179 °C
• Boiling Point: 428.4°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.73
• PSA: 49.81
• pka: -1.68±0.10(Predicted)